Cas no 141801-26-5 (Endomorphin-2)

• Product Name: Endomorphin-2
• CAS No: 141801-26-5
• MF: C₃₂H₃₇N₅O₅
• MW: 571.666687726974
• CID: 235152
• PubChem ID: 5311081
• Update Time: 2025-05-23

Endomorphin-2 Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,L-tyrosyl-L-prolyl-L-phenylalanyl-
• Endomorphin 2
• Endomorphin-2
• Tetrapeptide-15
• TYR-PRO-PHE-PHE-NH2
• (2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-N-[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2-carboxamide
• Endomorphin-2,Endomorphin-2,
• H-Tyr-Pro-Phe-Phe-NH2
• YPFF-NH2
• L-Tyrosyl-L-prolyl-L-phenylalanyl-L-phenylalaninamide
• 3PH5M0466G
• GTPL3668
• NCGC00163677-02
• DTXSID70415506
• 141801-26-5
• C32H37N5O5
• (2S)-2-{[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]formamido}-N-[(1S)-1-carbamoyl-2-phenylethyl]-3-phenylpropanamide
• BDBM50139013
• (S)-1-[(S)-2-Amino-3-(4-hydroxy-phenyl)-propionyl]-pyrrolidine-2-carboxylic acid [(S)-1-((S)-1-carbamoyl-2-phenyl-ethylcarbamoyl)-2-phenyl-ethyl]-amide
• NCGC00163677-01
• (S)-1-(L-tyrosyl)-N-((S)-1-(((S)-1-amino-1-oxo-3-phenylpropan-2-yl)amino)-1-oxo-3-phenylpropan-2-yl)pyrrolidine-2-carboxamide
• CHEMBL333357
• 1-[(S)-2-Amino-3-(4-hydroxy-phenyl)-propionyl]-pyrrolidine-2-carboxylicacid[1-((S)-(S)-1-carbamoyl-2-phenyl-ethylcarbamoyl)-2-phenyl-ethyl]-amide
• Q19597070
• TETRAPEPTIDE-15 [INCI]
• HY-P0186
• l-tyrosyl-l-prolyl-l-phenylalanyl-l-phenylalaninamide, (-)-
• UNII-3PH5M0466G
• AKOS024456356
• (S)-N-((S)-1-((S)-1-amino-1-oxo-3-phenylpropan-2-ylamino)-1-oxo-3-phenylpropan-2-yl)-1-((S)-2-amino-3-(4-hydroxyphenyl)propanoyl)pyrrolidine-2-carboxamide
• HB2411
• L-Phenylalaninamide, L-tyrosyl-L-prolyl-L-phenylalanyl-
• MFCD01321064
• tyrosyl-prolyl-phenylalanyl-phenylalaninamide
• XIJHWXXXIMEHKW-LJWNLINESA-N
• (2S)-2-((((2S)-1-((2S)-2-amino-3-(4-hydroxyphenyl)propanoyl)pyrrolidin-2-yl)(hydroxy)methylidene)amino)-N-((1S)-1-(C-hydroxycarbonimidoyl)-2-phenylethyl)-3-phenylpropanimidate
• DTXCID60366356
• (2S)-2-({[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl](hydroxy)methylidene}amino)-N-[(1S)-1-(C-hydroxycarbonimidoyl)-2-phenylethyl]-3-phenylpropanimidate
• DA-73105
• Endomorphin 2 TFA
• TS-09634
• (2S)-2-(((2S)-1-((2S)-2-amino-3-(4-hydroxyphenyl)propanoyl)pyrrolidin-2-yl)formamido)-N-((1S)-1-carbamoyl-2-phenylethyl)-3-phenylpropanamide
• G78410
• (2S)-1-((2S)-2-amino-3-(4-hydroxyphenyl)propanoyl)-N-((2S)-1-(((2S)-1-amino-1-oxo-3-phenylpropan-2-yl)amino)-1-oxo-3-phenylpropan-2-yl)pyrrolidine-2-carboxamide

• MDL： MFCD01321064
• Inchi： 1S/C32H37N5O5/c33-25(18-23-13-15-24(38)16-14-23)32(42)37-17-7-12-28(37)31(41)36-27(20-22-10-5-2-6-11-22)30(40)35-26(29(34)39)19-21-8-3-1-4-9-21/h1-6,8-11,13-16,25-28,38H,7,12,17-20,33H2,(H2,34,39)(H,35,40)(H,36,41)/t25-,26-,27-,28-/m0/s1
• InChI Key： XIJHWXXXIMEHKW-LJWNLINESA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CC1C=CC(=CC=1)O)N)=O)N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 571.27900
• Monoisotopic Mass: 571.27946930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 911
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 130-131 ºC
• Boiling Point: 972.4±65.0 °C at 760 mmHg
• Flash Point: 541.9±34.3 °C
• Refractive Index: 1.632
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• PSA: 167.85000
• LogP: 3.31360

Endomorphin-2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：SQ7316100
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Endomorphin-2

Introduction to Endomorphin-2 (CAS No. 141801-26-5)

Endomorphin-2, also known as [Leu5]-endomorphin, is a naturally occurring peptide that belongs to the endogenous opioid family. With the CAS registry number 141801-26-5, this compound has gained significant attention in the scientific community due to its potent analgesic properties and its role in modulating pain perception. Endomorphin-2 is one of the two endomorphins identified, alongside endomorphin-1, and both are considered as important players in the opioidergic system.

The structure of Endomorphin-2 consists of six amino acids, with a unique sequence that allows it to bind selectively to μ-opioid receptors (MORs). This selectivity is crucial for its potent analgesic effects, as MORs are primarily responsible for mediating pain relief in the central nervous system. Recent studies have highlighted the potential of Endomorphin-2 as a novel therapeutic agent for chronic pain management, particularly in conditions where traditional opioids are less effective or have significant side effects.

One of the most exciting developments in Endomorphin-2 research involves its role in neuroprotection. Emerging evidence suggests that this peptide may have neuroprotective properties, potentially offering benefits in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. By modulating the opioidergic system and reducing neuroinflammation, Endomorphin-2 could provide a new avenue for treating these debilitating conditions.

In addition to its therapeutic potential, Endomorphin-2 has been extensively studied for its pharmacokinetic properties. Researchers have explored various delivery methods to enhance its bioavailability and stability, including the development of sustained-release formulations and targeted drug delivery systems. These advancements aim to overcome the limitations associated with traditional opioid medications, such as rapid metabolism and limited duration of action.

The discovery of Endomorphin-2 has also opened new avenues for understanding the complex interplay between the opioidergic system and other neurotransmitter systems. For instance, recent studies have investigated the interaction between Endomorphin-2 and the endocannabinoid system, revealing potential synergistic effects that could be harnessed for improved pain management strategies.

Despite its promising potential, further research is needed to fully elucidate the mechanisms underlying Endomorphin-2's effects and to address any safety concerns associated with its use. Ongoing clinical trials are evaluating its efficacy and tolerability in various pain models, with early results showing significant promise.

In conclusion, Endomorphin-2 (CAS No. 141801-26-5) represents a groundbreaking advancement in pain research and treatment. Its unique pharmacological profile and selective binding to μ-opioid receptors make it a compelling candidate for developing next-generation analgesics. As research continues to uncover its full potential, Endomorphin-2 holds the promise of revolutionizing pain management and offering new hope for patients suffering from chronic pain conditions.